Cas no 2093790-48-6 (1-[3-[(Methylsulfonyl)methyl]-1-pyrrolidinyl]-2-propen-1-one)

• Product Name: 1-[3-[(Methylsulfonyl)methyl]-1-pyrrolidinyl]-2-propen-1-one
• CAS No: 2093790-48-6
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• CID: 5893650
• PubChem ID: 121582284
• Update Time: 2025-06-14

1-[3-[(Methylsulfonyl)methyl]-1-pyrrolidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[(Methylsulfonyl)methyl]-1-pyrrolidinyl]-2-propen-1-one
• Z2285378197
• 1-[3-(methanesulfonylmethyl)pyrrolidin-1-yl]prop-2-en-1-one
• 2093790-48-6
• 1-[3-(methylsulfonylmethyl)pyrrolidin-1-yl]prop-2-en-1-one
• EN300-5511867

• Inchi： 1S/C9H15NO3S/c1-3-9(11)10-5-4-8(6-10)7-14(2,12)13/h3,8H,1,4-7H2,2H3
• InChI Key： GGOUIOGSGQOKPS-UHFFFAOYSA-N
• SMILES： C(N1CCC(CS(C)(=O)=O)C1)(=O)C=C

Computed Properties

• Exact Mass: 217.07726451g/mol
• Monoisotopic Mass: 217.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 464.2±14.0 °C(Predicted)
• pka: -1.76±0.40(Predicted)

Additional information on 1-[3-[(Methylsulfonyl)methyl]-1-pyrrolidinyl]-2-propen-1-one

Comprehensive Analysis of 1-[3-[(Methylsulfonyl)methyl]-1-pyrrolidinyl]-2-propen-1-one (CAS No. 2093790-48-6)

1-[3-[(Methylsulfonyl)methyl]-1-pyrrolidinyl]-2-propen-1-one, identified by its CAS number 2093790-48-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a pyrrolidine ring with a methylsulfonyl group and an α,β-unsaturated ketone moiety. Such a configuration makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

Recent studies highlight the growing interest in sulfonyl-containing compounds due to their versatile applications in medicinal chemistry. The methylsulfonyl group in 1-[3-[(Methylsulfonyl)methyl]-1-pyrrolidinyl]-2-propen-1-one enhances its solubility and bioavailability, addressing a common challenge in drug development. Researchers are particularly intrigued by its potential role in designing kinase inhibitors, a hot topic in oncology and autoimmune disease research. This aligns with the surge in searches for "next-generation kinase inhibitors" and "sulfonyl-based drug design" in scientific databases.

The compound’s α,β-unsaturated ketone segment is another critical feature, enabling Michael addition reactions with biological nucleophiles. This reactivity is leveraged in covalent drug discovery, a trending area in pharmaceutical innovation. Covalent inhibitors, such as those derived from 1-[3-[(Methylsulfonyl)methyl]-1-pyrrolidinyl]-2-propen-1-one, offer prolonged therapeutic effects and higher selectivity, answering the demand for "long-acting small-molecule therapies" frequently queried in AI-driven literature reviews.

From a synthetic perspective, the compound’s pyrrolidine scaffold is a privileged structure in drug design, often associated with improved metabolic stability and membrane permeability. This explains its relevance in searches like "pyrrolidine derivatives in CNS drugs" and "bioactive heterocycles." The integration of methylsulfonyl and propenone functionalities further diversifies its applicability, making it a subject of patents and preclinical studies focused on inflammation and neurodegenerative diseases.

In the context of green chemistry, researchers are exploring sustainable synthetic routes for 1-[3-[(Methylsulfonyl)methyl]-1-pyrrolidinyl]-2-propen-1-one, responding to the global push for eco-friendly pharmaceutical manufacturing. Queries such as "solvent-free synthesis of sulfonyl compounds" and "catalytic approaches for heterocyclic ketones" reflect this shift. The compound’s structural complexity also makes it a benchmark for computational chemistry studies, particularly in molecular docking and QSAR modeling, areas frequently searched in AI-driven drug discovery platforms.

As the scientific community delves deeper into precision medicine, the demand for tailored molecules like 1-[3-[(Methylsulfonyl)methyl]-1-pyrrolidinyl]-2-propen-1-one is expected to rise. Its multifaceted chemical properties position it as a valuable tool for addressing unmet medical needs, from chronic diseases to rare genetic disorders. With ongoing advancements in high-throughput screening and fragment-based drug design, this compound exemplifies the intersection of innovation and practicality in modern pharmacology.